Cas no 2034313-18-1 (N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide)

• Product Name: N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide
• CAS No: 2034313-18-1
• MF: C₁₇H₁₈N₄O₂
• MW: 310.350423336029
• CID: 5334619
• Update Time: 2025-10-31

N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)-2-(pyridin-3-yl)acetamide
• N-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]-2-pyridin-3-ylacetamide
• N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide

• Inchi： 1S/C17H18N4O2/c22-16(10-13-3-1-6-18-11-13)20-12-14-5-7-19-15(9-14)21-8-2-4-17(21)23/h1,3,5-7,9,11H,2,4,8,10,12H2,(H,20,22)
• InChI Key： XCGXGLIZPOUBOY-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=C(C=CN=1)CNC(CC1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 429
• XLogP3: 0.2
• Topological Polar Surface Area: 75.2

Additional information on N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide

N-{[2-(2-Oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide: A Comprehensive Overview

The compound with CAS No 2034313-18-1, known as N-{[2-(2-Oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which incorporates a pyridine ring, an oxopyrrolidine group, and an acetamide functional group. The integration of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of N-{[2-(2-Oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide in drug discovery efforts, particularly in the development of novel therapeutic agents. The molecule's structure suggests potential applications as a kinase inhibitor or a modulator of cellular signaling pathways. Researchers have demonstrated that the compound exhibits selective binding to specific protein targets, making it a promising candidate for further preclinical evaluation.

The synthesis of N-{[2-(2-Oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-2-(pyridin-3-yl)acetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The key steps in its synthesis include the formation of the pyridine ring, the introduction of the oxopyrrolidine group, and the final coupling reaction to form the acetamide moiety. These steps are critical in determining the compound's stability and bioavailability.

From a structural perspective, the molecule's pyridine ring serves as a central scaffold, providing rigidity and electronic properties that enhance its interactions with biological targets. The oxopyrrolidine group introduces additional flexibility and hydrogen bonding capabilities, which are essential for binding to specific receptor sites. Furthermore, the acetamide functional group contributes to the molecule's solubility and permeability, enhancing its pharmacokinetic profile.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on N-{[2-(2-Oxopyrrolidin-1-yli pyridin4 yl)methyl}-2-(pyridi n3 yl)acetamide (CAS No 2034313 18 1). These studies have provided insights into its three-dimensional conformation and potential binding modes with target proteins. For instance, docking simulations have revealed that the compound exhibits favorable interactions with ATP-binding pockets in various kinase enzymes, suggesting its potential as a lead compound in anti-cancer drug development.

In terms of biological activity, N-{[2-(2-Oxopyrrolidin 1 yl) pyridi n4 yl] methyl} 2 (py ridi n3 yl) acetamide has shown remarkable selectivity towards certain kinases, making it a valuable tool for studying enzymatic mechanisms. Preclinical studies have demonstrated that the compound can inhibit the proliferation of cancer cells in vitro without causing significant toxicity to normal cells. These findings underscore its potential as a targeted therapy for malignancies characterized by overactive kinase signaling.

The development of N-{[2-(2-Oxopyrrolidin 1 yl) py ridi n4 yl] methyl} 2 (py ridi n3 yl) acetamide also highlights the importance of interdisciplinary collaboration in modern drug discovery. By integrating expertise from organic chemistry, pharmacology, and computational biology, researchers have been able to optimize the compound's properties and advance it towards clinical testing.

In conclusion, N-{[2-(2-Oxopyrrolidin 1 yl) py ridi n4 yl] methyl} 2 (py ridi n3 yl) acetamide (CAS No 2034313 18 1) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity profiles, positions it as a strong candidate for future therapeutic applications. As research continues to unfold, this compound is expected to play a pivotal role in advancing our understanding of complex biological systems and developing innovative treatments for various diseases.